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Compound of Interest

Compound Name: ML207

Cat. No.: B609124

Introduction

ML207 is a small molecule inhibitor identified for its role in lipid metabolism. Specifically, it has
been characterized as an inhibitor of lipid storage in the fruit fly, Drosophila melanogaster. This
guide aims to provide a comprehensive overview of ML207, including its chemical properties,
biological activity, and the experimental context in which it has been described. This document
is intended for researchers, scientists, and drug development professionals working in the field
of lipid metabolism and chemical biology.

Chemical Properties of ML207

ML207 is a defined chemical entity with the following properties:

Property Value

CAS Number 1439374-67-0
Molecular Formula C26H28N203S
Molecular Weight 448.58 g/mol
Alias LLI01-022

Biological Activity of ML207
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ML207 has been identified as a chemical probe that inhibits lipid storage in Drosophila
melanogaster. While the primary scientific literature detailing its discovery and mechanism of
action is not widely available in the public domain, its function as a lipid storage inhibitor is
noted by several chemical suppliers. The precise molecular target and the broader effects on
lipid metabolic pathways have not been publicly characterized in detail.

Due to the limited publicly available information, a detailed summary of quantitative data such
as ICso or ECso values, and its effects on specific lipid species, cannot be provided at this time.

Experimental Protocols

Detailed experimental protocols for the use of ML207 are not available in published literature.
However, based on its described activity in Drosophila, general methodologies for assessing
lipid storage inhibition in this model organism can be outlined.

General Workflow for Assessing Lipid Storage Inhibition
in Drosophila

The following diagram outlines a general experimental workflow that could be employed to
characterize the effects of a lipid storage inhibitor like ML207 in Drosophila.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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